4-(3-Fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine

• IUPAC Name: 4-(3-fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C17H14FN3O/c1-22-14-7-5-11(6-8-14)15-10-16(21-17(19)20-15)12-3-2-4-13(18)9-12/h2-10H,1H3,(H2,19,20,21)
• InChI Key: LOUWDHJNSIKYNO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NC(=N2)N)C3=CC(=CC=C3)F
• Molecular Formula: C17H14FN3O
• Molecular Weight: 295.31 g/mol

Description

4-(3-Fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine, also known as FMPA, is an organic compound that has been widely studied due to its potential applications in scientific research. FMPA is a pyrimidine-based compound that contains a fluorine atom and a methoxy group, which makes it an interesting molecule for further study.

Scientific Research Applications

4-(3-Fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine has been studied for its potential applications in scientific research. It has been used as a building block for the synthesis of more complex compounds and as a model compound for the study of the structure and properties of organic compounds. Additionally, 4-(3-Fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine has been used as a ligand in the study of metal complexes and as a substrate in enzymatic reactions.

Mechanism of Action

The mechanism of action of 4-(3-Fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine is not yet fully understood. It is believed that the fluorine atom and the methoxy group of 4-(3-Fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine interact with the active site of enzymes and other proteins, resulting in changes in their conformation and activity. Additionally, the pyrimidine ring of 4-(3-Fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine is believed to interact with the active site of enzymes and other proteins, resulting in changes in their conformation and activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine are not yet fully understood. However, it has been shown to interact with enzymes and other proteins, resulting in changes in their conformation and activity. Additionally, it has been shown to have an inhibitory effect on the activity of certain enzymes, such as chymotrypsin and trypsin.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-(3-Fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine in laboratory experiments is its high purity and stability. Additionally, it is relatively easy to synthesize and can be purified by recrystallization. However, the main limitation of using 4-(3-Fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine in laboratory experiments is its relatively low solubility in most solvents.

Future Directions

The potential future directions for research involving 4-(3-Fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug discovery and development. Additionally, further research could be conducted into its potential use as a ligand in metal complexes and its potential use as a substrate in enzymatic reactions. Furthermore, further research could be conducted into its potential use as a building block for the synthesis of more complex compounds.

Synthesis Methods

4-(3-Fluorophenyl)-6-(4-methoxyphenyl)pyrimidin-2-amine can be synthesized from commercially available 4-fluorophenyl acetonitrile and 4-methoxyphenyl acetonitrile. The two compounds are reacted in the presence of a base, such as sodium hydroxide, to form the desired product. The reaction is carried out at room temperature and the product is isolated by chromatography. The overall yield of the reaction is relatively high and the product can be purified by recrystallization.